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Compound of Interest

Compound Name: ETP-46464

Cat. No.: B607384

Introduction

ETP-46464 is a potent and selective inhibitor of the Ataxia-Telangiectasia Mutated and Rad3-
related (ATR) kinase, a key regulator of the DNA damage response (DDR).[1][2][3] It also
exhibits inhibitory activity against other PI3K-like kinases (PIKKSs) including mTOR, DNA-PK,
PI13Ka, and ATM, though with varying potencies.[4][5] Due to its role in inducing synthetic
lethality in cancer cells with specific DNA repair defects, ETP-46464 is a valuable tool in cancer
research and drug development. This document provides a detailed protocol for the preparation
of a stock solution of ETP-46464 using dimethyl sulfoxide (DMSO) as the solvent.

Quantitative Data Summary

A summary of the key quantitative data for ETP-46464 is provided in the table below for easy
reference.
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Parameter Value Source(s)
Molecular Weight 470.52 g/mol [11[4]15]16]
CAS Number 1345675-02-6 [1][4][5][6]
Appearance White to light yellow powder [4107]
Solubility in DMSO 5-14 mg/mL [21[41I51[7118]
Recommended Stock

Concentration 1omM Pli10]
Storage of Powder -20°C for up to 3 years [51[7]

) -20°C for up to 3 months;
Storage of Stock Solution [4107]
-80°C for up to 2 years

Experimental Protocol: Preparation of a 10 mM ETP-
46464 Stock Solution in DMSO

This protocol outlines the steps to prepare a 10 mM stock solution of ETP-46464 in DMSO.

Materials

o ETP-46464 powder (purity >98%)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO), =99.7% purity

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure
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o Equilibration: Allow the vial of ETP-46464 powder to equilibrate to room temperature for at
least 15-20 minutes before opening to prevent condensation of moisture.

» Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh the desired amount of ETP-46464 powder. For example, to prepare 1 mL of a 10 mM
stock solution, weigh out 4.705 mg of ETP-46464.

o Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (
g/mol)

o Mass (mg) = 10 mmol/L x 0.001 L x 470.52 g/mol = 4.705 mg

e Solvent Addition: Add the appropriate volume of anhydrous DMSO to the microcentrifuge
tube containing the ETP-46464 powder. To prepare a 10 mM solution with 4.705 mg of ETP-
46464, add 1 mL of DMSO.

o Dissolution: Close the tube tightly and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. Gentle warming in a 37°C water bath or sonication may be used to aid
dissolution if necessary.[7][8] Visually inspect the solution to ensure there are no visible
particles.

» Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in sterile cryovials.[5][7]

e Storage: Store the aliquots at -20°C for short-term storage (up to 3 months) or at -80°C for
long-term storage (up to 2 years).[4][7] When ready to use, thaw an aliquot at room
temperature and vortex briefly before further dilution in cell culture media or assay buffer.

Signaling Pathway and Experimental Workflow
Diagrams

The following diagrams illustrate the primary signaling pathway inhibited by ETP-46464 and the
experimental workflow for preparing the stock solution.
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Caption: ETP-46464 inhibits the ATR signaling pathway.
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Caption: Workflow for ETP-46464 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparation of ETP-46464 Stock Solution in DMSO: An
Application Note]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607384#how-to-prepare-etp-46464-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b607384?utm_src=pdf-custom-synthesis
https://www.medkoo.com/products/11726
https://www.caymanchem.com/product/19809/etp-46464
https://www.apexbt.com/etp-46464.html
https://www.sigmaaldrich.com/US/en/product/mm/500508
https://www.selleckchem.com/products/etp-46464.html
https://www.sigmaaldrich.com/JP/ja/product/mm/500508
https://www.medchemexpress.com/etp-46464.html
https://file.medchemexpress.com/batch_PDF/HY-15521/ETP-46464-DataSheet-MedChemExpress.pdf
https://www.biocrick.com/ETP-46464-BCC3913.html
https://www.biocrick.com/ETP-46464-BCC3913.html
https://www.snowformatics.com/shop/a8626-5-1-etp-46464-10mm-in-1-ml-dmso-34879
https://www.benchchem.com/product/b607384#how-to-prepare-etp-46464-stock-solution-with-dmso
https://www.benchchem.com/product/b607384#how-to-prepare-etp-46464-stock-solution-with-dmso
https://www.benchchem.com/product/b607384#how-to-prepare-etp-46464-stock-solution-with-dmso
https://www.benchchem.com/product/b607384#how-to-prepare-etp-46464-stock-solution-with-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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